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Compound of Interest

Compound Name: Cesium oxalate

Cat. No.: B095611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of

cesium oxalate's solubility in water and various organic solvents. The information is compiled

from a variety of sources to assist researchers and professionals in laboratory and

development settings. However, it is critical to note that there are significant discrepancies in

the reported solubility data for cesium oxalate in water, necessitating careful consideration

and potentially independent verification for critical applications.

Core Properties of Cesium Oxalate
Cesium oxalate (Cs₂C₂O₄) is the cesium salt of oxalic acid. It exists as a white crystalline

powder. This compound is utilized in various chemical applications, including as a reagent in

analytical chemistry and in the synthesis of other cesium compounds.[1]

Aqueous Solubility
The solubility of cesium oxalate in water is a subject of conflicting reports in scientific literature

and commercial documentation. While several sources describe it as "easily soluble"[2] or

"highly soluble"[1], others conversely state that it is "highly insoluble".[3] One quantitative

measurement indicates a high solubility of 76 g/100 mL at 25 °C.[4] This value suggests that

cesium oxalate is indeed very soluble in water under standard conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b095611?utm_src=pdf-interest
https://www.benchchem.com/product/b095611?utm_src=pdf-body
https://www.benchchem.com/product/b095611?utm_src=pdf-body
https://www.benchchem.com/product/b095611?utm_src=pdf-body
https://www.benchchem.com/product/b095611?utm_src=pdf-body
https://www.chemimpex.com/products/35478
https://www.benchchem.com/product/b095611?utm_src=pdf-body
https://www.chembk.com/en/chem/cesium%20oxalate
https://www.chemimpex.com/products/35478
https://www.americanelements.com/cesium-oxalate-1068-63-9
https://en.wikipedia.org/wiki/Caesium_oxalate
https://www.benchchem.com/product/b095611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to these conflicting accounts, it is strongly recommended that researchers independently

verify the aqueous solubility of cesium oxalate for their specific applications, particularly where

precise concentration is crucial.

Currently, there is no available data on the temperature-dependent solubility of cesium oxalate
in water.

Organic Solvent Solubility
Quantitative data on the solubility of cesium oxalate in organic solvents is scarce. One study

investigating the solubility of various cesium salts in dimethylformamide (DMF) found that most

have limited solubility, generally less than 2 mg/mL, in the pure solvent.[5] While this study did

not specifically report data for cesium oxalate, it provides a general indication that its solubility

in neat DMF is likely to be low. There is no readily available information regarding its solubility

in other common organic solvents such as alcohols, ethers, ketones, or hydrocarbons.

Summary of Solubility Data
The following table summarizes the available, albeit conflicting, solubility data for cesium
oxalate.
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Solvent Temperature (°C) Solubility Notes

Water 25 76 g/100 mL

[4] This is the only

quantitative value

found, suggesting

high solubility.

Water Not Specified
"Easily soluble" /

"Highly soluble"

[1][2] Qualitative

descriptions indicating

good solubility.

Water Not Specified "Highly insoluble"
[3][6] Contradictory

qualitative description.

Dimethylformamide

(DMF)
Not Specified Likely < 2 mg/mL

[5] Based on a study

of common cesium

salts; specific data for

cesium oxalate is not

available.

Other Organic

Solvents
Not Specified No Data Available

No quantitative or

qualitative data was

found for other

common organic

solvents.

Experimental Protocol: Determination of Aqueous
Solubility as a Function of Temperature
For researchers needing to resolve the discrepancies in aqueous solubility or to determine the

solubility at various temperatures, the following is a generalized experimental protocol. This

method is based on the principle of creating saturated solutions at different temperatures and

determining the concentration of the dissolved solute.[7][8][9]

Materials and Equipment:
Cesium oxalate

Distilled or deionized water
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Jacketed glass vessel with a stirrer

Temperature-controlled water bath

Calibrated thermometer or temperature probe

Analytical balance

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters)

Drying oven

Evaporating dishes

Procedure:
Preparation of Saturated Solutions:

Add an excess amount of cesium oxalate to a known volume of distilled water in the

jacketed glass vessel.

Set the temperature-controlled water bath to the desired temperature.

Stir the mixture vigorously for a sufficient time to ensure equilibrium is reached (e.g., 24-48

hours). The presence of undissolved solid is necessary to confirm saturation.

Sample Collection and Filtration:

Once equilibrium is reached, stop stirring and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated pipette to

prevent crystallization upon cooling.

Immediately filter the collected sample through a pre-heated filter to remove any

suspended solid particles.

Gravimetric Analysis:
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Accurately weigh a clean, dry evaporating dish.

Transfer the filtered, saturated solution to the evaporating dish and record the exact

volume.

Carefully evaporate the solvent in a drying oven at a suitable temperature (e.g., 105-110

°C) until a constant weight of the dried cesium oxalate is achieved.

Allow the evaporating dish to cool in a desiccator before re-weighing.

Calculation of Solubility:

Calculate the mass of the dissolved cesium oxalate by subtracting the initial weight of the

evaporating dish from the final weight.

Express the solubility in grams per 100 g of water or other desired units.

Temperature Variation:

Repeat the procedure at various temperatures to construct a solubility curve.

Experimental Workflow Diagram
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Caption: Experimental workflow for determining the aqueous solubility of cesium oxalate.
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Conclusion
The solubility of cesium oxalate is not well-documented, with conflicting reports on its behavior

in water and a lack of data for organic solvents. For applications where solubility is a critical

parameter, it is imperative for researchers to perform independent verification. The provided

experimental protocol offers a reliable method for determining the aqueous solubility of cesium
oxalate as a function of temperature. Further research is needed to provide a definitive and

comprehensive solubility profile for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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